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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals investigating

the impact of soil pH on the activity of propoxycarbazone-sodium.

Frequently Asked Questions (FAQs)
Q1: How does soil pH fundamentally affect the behavior of propoxycarbazone-sodium in soil?

A1: Soil pH is a critical factor governing the activity of propoxycarbazone-sodium primarily

because it is a weak acid. The pKa of the free acid form of propoxycarbazone is 2.1.[1] This

means that in most agricultural soils, which typically have a pH between 4 and 8, the molecule

will be predominantly in its anionic (negatively charged) form. The degree of ionization directly

influences its solubility, adsorption to soil particles, and consequently its bioavailability for weed

uptake, potential for leaching, and susceptibility to microbial degradation.

Q2: I'm observing reduced weed control in my low pH soil. Why might this be happening?

A2: In acidic soils (low pH), a larger proportion of propoxycarbazone-sodium molecules will be

in their neutral, less soluble form. This form is more prone to adsorption onto soil organic

matter and clay particles. Increased adsorption reduces the concentration of the herbicide in

the soil solution, making it less available for uptake by weed roots. This can lead to decreased

efficacy. For some weak acid herbicides, it has been observed that they are more readily

desorbed at low pH, which would make them more available; however, the general principle for

many is increased sorption.[2]
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Q3: Conversely, my high pH soil seems to show good initial activity, but I'm concerned about

crop rotation and carryover. Is this a valid concern?

A3: Yes, it is a valid concern. In alkaline soils (high pH), propoxycarbazone-sodium is almost

entirely in its anionic form. This leads to electrostatic repulsion from negatively charged soil

colloids, resulting in lower adsorption and higher concentrations in the soil solution.[2] This high

bioavailability can lead to excellent initial weed control. However, it also increases the potential

for the herbicide to persist in the soil and be taken up by subsequent, sensitive rotational crops,

leading to injury. The water solubility of propoxycarbazone-sodium increases significantly from

2.9 g/L at pH 4.5 to 42 g/L at pH 7-9, highlighting its increased mobility and potential for

carryover in higher pH soils.[1]

Q4: Is chemical hydrolysis a major degradation pathway for propoxycarbazone-sodium?

A4: No, chemical hydrolysis is not a significant degradation pathway for propoxycarbazone-

sodium in the typical pH range of agricultural soils. It is stable to hydrolysis in environments

with a pH between 4 and 9.[3] Therefore, variations in its degradation rate with pH are more

likely attributable to changes in microbial activity and bioavailability.

Q5: What is the expected soil half-life of propoxycarbazone-sodium, and how does pH

influence it?

A5: The soil half-life of propoxycarbazone-sodium can vary widely depending on soil type and

environmental conditions, with reported field dissipation half-lives ranging from 4 to 54 days

and soil metabolism half-lives from 77 to 103 days in other studies.[4] While direct studies

correlating a range of pH values to half-life are not readily available in the public literature, the

principle is that in higher pH soils, the increased bioavailability of propoxycarbazone-sodium

can lead to higher rates of microbial degradation, potentially shortening its half-life, provided

other conditions are favorable for microbial activity. Conversely, strong adsorption in very low

pH soils could protect the herbicide from microbial attack, potentially prolonging its persistence,

even with reduced activity.
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Observed Issue
Potential Cause Related to

Soil pH
Troubleshooting Steps

Reduced herbicide efficacy on

target weeds.

Low Soil pH (<6.0): Increased

adsorption of

propoxycarbazone-sodium to

soil colloids, reducing its

bioavailability for weed uptake.

1. Measure the pH of your

experimental soil. 2. If the pH

is low, consider conducting a

dose-response study to

determine if higher application

rates are needed to achieve

the desired level of control. 3.

For future experiments,

consider adjusting the soil pH

to a more optimal range (6.0-

7.5) for weak acid herbicide

activity, if this aligns with your

research goals.

Inconsistent results across

different soil batches.

Variable Soil pH: Different

batches of soil, even from the

same source, can have slight

variations in pH which can

significantly impact the

herbicide's behavior.

1. Homogenize your soil

thoroughly before starting the

experiment. 2. Measure and

record the pH for each soil

batch used. 3. If pH is a

variable you wish to control,

adjust the pH of the soil to a

standardized level for all

replicates.

Evidence of herbicide leaching

in column studies.

High Soil pH (>7.5): Increased

solubility and repulsion from

soil colloids lead to greater

mobility of the herbicide

through the soil profile.

1. Analyze the pH of your soil

column. 2. In high pH soils,

expect higher mobility.

Consider using soil with higher

organic matter content to

increase adsorption. 3. When

interpreting leaching data,

always correlate it with the

soil's pH and organic matter

content.
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Unexpectedly rapid or slow

degradation of the herbicide.

Influence of pH on Microbial

Activity: Soil pH affects the

microbial communities

responsible for degrading

propoxycarbazone-sodium.

Extremely high or low pH can

inhibit microbial activity,

slowing degradation.

Conversely, a pH optimal for

microbial populations could

enhance degradation if the

herbicide is bioavailable.

1. Ensure your soil pH is within

a range conducive to microbial

activity (typically 6.0-7.5). 2.

Consider conducting a sterile

vs. non-sterile soil experiment

to differentiate between

chemical and microbial

degradation. 3. Characterize

the microbial population of

your soil if degradation kinetics

are a key focus of your

research.

Quantitative Data
The following tables summarize the available quantitative data on the properties of

propoxycarbazone-sodium related to soil pH.

Table 1: Physicochemical Properties of Propoxycarbazone-Sodium as a Function of pH

Property pH 4.0 pH 4.5 pH 7.0 pH 9.0

pKa (free acid) 2.1 2.1 2.1 2.1

Water Solubility

(g/L at 20°C)
- 2.9 42 42

Log Kow

(Octanol-Water

Partition

Coefficient)

-0.30 - -1.55 -1.59

Hydrolytic

Stability
Stable Stable Stable Stable

Data sourced from[1][3][5]

Table 2: Soil Sorption and Degradation Parameters for Propoxycarbazone
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Parameter Value Soil Type/Conditions

Koc (Soil Organic Carbon-

Water Partitioning Coefficient)
68 - 538 mL/g

Clay loam and loamy sand (pH

not specified)

Kd (Soil-Water Partition

Coefficient)
0.22 - 1.71 mL/g Various soils (pH not specified)

Field Dissipation Half-Life

(DT50)
4 - 54 days

Various field studies (pH not

specified)

Soil Metabolism Half-Life

(DT50)
77 - 103 days

Laboratory studies (pH not

specified)

Aqueous Photolysis Half-Life

(DT50)
37 - 94 days pH 7 water

Data sourced from[4][5]

Experimental Protocols
Methodology for Determining the Impact of Soil pH on Propoxycarbazone-Sodium Adsorption

(Batch Equilibrium Study)

Soil Preparation:

Select a representative agricultural soil. Air-dry and sieve it through a 2-mm mesh.

Characterize the soil for properties such as texture, organic matter content, cation

exchange capacity (CEC), and initial pH.

pH Adjustment:

Divide the soil into several batches.

To create a range of pH values (e.g., 4, 5, 6, 7, 8), treat each batch with dropwise

additions of either 0.1 M H₂SO₄ or 0.1 M Ca(OH)₂.
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Incubate the pH-adjusted soils for at least two weeks at room temperature and constant

moisture to allow for equilibration. Monitor and re-adjust the pH as necessary.

Adsorption Experiment:

Prepare a stock solution of propoxycarbazone-sodium in 0.01 M CaCl₂. The CaCl₂

solution acts as a background electrolyte to mimic the soil solution's ionic strength.

Create a series of working solutions of varying concentrations (e.g., 0.1, 0.5, 1, 5, 10

mg/L) from the stock solution.

For each pH-adjusted soil, weigh a known amount of soil (e.g., 5 g) into centrifuge tubes.

Add a known volume (e.g., 10 mL) of each working solution to the centrifuge tubes.

Include control samples without soil to check for adsorption to the tube walls.

Shake the tubes on a mechanical shaker for a predetermined equilibrium time (e.g., 24

hours) at a constant temperature (e.g., 25°C).

Analysis:

Centrifuge the tubes at high speed (e.g., 10,000 rpm) to separate the soil from the

solution.

Filter the supernatant through a 0.45 µm filter.

Analyze the concentration of propoxycarbazone-sodium in the supernatant using a

suitable analytical method, such as High-Performance Liquid Chromatography with UV or

Mass Spectrometry detection (HPLC-UV/MS).

Data Calculation:

Calculate the amount of herbicide adsorbed to the soil by subtracting the equilibrium

concentration in the solution from the initial concentration.

Plot the amount of adsorbed herbicide versus the equilibrium solution concentration to

generate adsorption isotherms for each pH level.
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Calculate the adsorption coefficient (Kd) from the slope of the linear isotherm or by fitting

the data to Freundlich or Langmuir models.

Visualizations
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Caption: Influence of soil pH on the state and bioavailability of propoxycarbazone.
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Caption: Experimental workflow for a soil adsorption study of propoxycarbazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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